Cas no 163268-54-0 (1H-Cyclopent[e][1,4]oxazepin-2(3H)-one,hexahydro-(9CI))

• Product Name: 1H-Cyclopent[e][1,4]oxazepin-2(3H)-one,hexahydro-(9CI)
• CAS No: 163268-54-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 110174
• Update Time: 2023-04-01

1H-Cyclopent[e][1,4]oxazepin-2(3H)-one,hexahydro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopent[e][1,4]oxazepin-2(3H)-one,hexahydro-
• 1H-Cyclopent[e][1,4]oxazepin-2(3H)-one,hexahydro-(9CI)
• 1H-Cyclopent[e][1,4]oxazepin-2(3H)-one, hexahydro-

• Inchi： 1S/C8H13NO2/c10-8-5-11-4-6-2-1-3-7(6)9-8/h6-7H,1-5H2,(H,9,10)
• InChI Key： HNATZQMCOVTYHL-UHFFFAOYSA-N
• SMILES： O1CC2CCCC2NC(=O)C1

Computed Properties

• Exact Mass: 155.095
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2